Asbestos, Amosite

• CAS RN: 12172-73-5
• Molecular Formula: C4H4D3NO4

Description

Amosite, also known as “brown asbestos” and grunerite, is a type of amphibole asbestos. It is characterized by its distinctive brown or earthy grey color, which comes from its high iron content. Amosite asbestos contains magnesium and iron, hence its brown color, and is also known as grunerite. It was used most frequently in cement sheets and pipe insulation.

Molecular Structure Analysis

Amosite asbestos is a fibrous silicate mineral. The exact arrangement of the tetrahedra and the identity of the cations affect the interactions between the crystal structure and the light rays transmitted through it, and thus determine the observable optical properties. The corresponding empirical formula is: A (Na 0.02) Σ0.02B (Fe 2+1.54 Mn 0.29 Na 0.10 Ca 0.07) Σ2.00C (Fe 2+2.92 Mg 1.93 Fe 3+0.15) Σ5.00T (Si 7.93 Al 0.07) Σ8.00 O 22.00W (OH 2.00) Σ2.00.

Chemical Reactions Analysis

Asbestos minerals are naturally occurring hydrous silicates, so they decompose to release water by heating at high temperatures which may lead to changes in crystal structure and the formation of new phases. Asbestos fibers show a more limited range of optical properties than other minerals, because of their extreme growth along the c-axis and the presence of many fine fibers in more or less parallel alignments.

Physical And Chemical Properties Analysis

Amosite asbestos is characterized by sharp, needle-like fibers that are easily friable, and when airborne, can be easily inhaled. Its color is due to the presence of iron and magnesium. Asbestos fibers are characterized by flexibility, high-tensile strength, large surface area, incombustibility, abrasion resistance, and resistance to acids and bases.

Mechanism of Action

There are three hypotheses regarding the pathogenesis of asbestos-induced diseases:

• The “oxidative stress theory” is based on the fact that phagocytic cells that engulf asbestos fibers produce large amounts of free radicals due to their inability to digest the fibers.
• The “chromosome tangling theory” postulates that asbestos fibers damage chromosomes when cells divide.
• The “theory of adsorption of many specific proteins as well as carcinogenic molecules” states that asbestos fibers in vivo concentrate proteins or chemicals including the components of cigarette smoke.

Safety and Hazards

Asbestos is well recognized as a health hazard and its use is now highly regulated by both OSHA and EPA. Inhalation of asbestos fibers can lead to various dangerous lung conditions, including mesothelioma, asbestosis, and lung cancer. Asbestos fibers associated with these health risks are too small to be seen with the naked eye. While all types of asbestos are dangerous, the straight, sharp fibers of amosite asbestos are considered especially hazardous.

Future Directions

Given the known carcinogenic effects, asbestos minerals are considered as general health hazard. Therefore, the elimination of asbestos materials from the environment is necessary. One of these methods is destructing the fibers structure of asbestos minerals by thermal treatment. Further studies using live-cell imaging techniques will be critical to fully understanding the mechanisms underlying asbestos toxicity.